Cas no 1448050-56-3 (N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a heterocyclic compound featuring a pyridazine core functionalized with a 1,2,4-triazole moiety and a pyridine-substituted carboxamide group. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of multiple nitrogen-containing rings enhances its binding affinity to enzymatic targets, while the carboxamide linkage improves solubility and pharmacokinetic properties. This compound is of interest in drug discovery for its balanced physicochemical properties and ability to engage in hydrogen bonding interactions, making it a versatile intermediate for the development of therapeutic candidates.

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide structure

1448050-56-3 structure

Product Name:N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

CAS No:1448050-56-3

MF:C₁₂H₉N₇O

MW:267.246160268784

CID:5752944

PubChem ID:71805101

Update Time:2025-06-07

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-pyridin-3-yl-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
- CHEMBL3440253
- AKOS024557515
- F6425-0076
- 1448050-56-3
- N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
- Inchi： 1S/C12H9N7O/c20-12(16-9-2-1-5-13-6-9)10-3-4-11(18-17-10)19-8-14-7-15-19/h1-8H,(H,16,20)
- InChI Key： JNRNUMPNGQCCEJ-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C(N=N1)N1C=NC=N1)NC1C=NC=CC=1

Computed Properties

Exact Mass: 267.08685794g/mol
Monoisotopic Mass: 267.08685794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 98.5Å²

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6425-0076-2μmol	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	2μmol	$57.0	2023-09-09
Life Chemicals	F6425-0076-5μmol	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	5μmol	$63.0	2023-09-09
Life Chemicals	F6425-0076-10μmol	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	10μmol	$69.0	2023-09-09
Life Chemicals	F6425-0076-20μmol	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	20μmol	$79.0	2023-09-09
Life Chemicals	F6425-0076-1mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	1mg	$54.0	2023-09-09
Life Chemicals	F6425-0076-2mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	2mg	$59.0	2023-09-09
Life Chemicals	F6425-0076-3mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	3mg	$63.0	2023-09-09
Life Chemicals	F6425-0076-4mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	4mg	$66.0	2023-09-09
Life Chemicals	F6425-0076-5mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	5mg	$69.0	2023-09-09
Life Chemicals	F6425-0076-10mg	N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide	1448050-56-3	10mg	$79.0	2023-09-09

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Related Literature

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Additional information on N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Comprehensive Overview of N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448050-56-3)

N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide, with the CAS number 1448050-56-3, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining pyridazine, pyridine, and 1,2,4-triazole moieties, making it a versatile scaffold for drug discovery and material science applications. Its carboxamide linkage and triazolyl substitution contribute to its potential bioactivity, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its applications in cancer therapy, neurodegenerative diseases, and crop protection, aligning with trending topics such as precision medicine and sustainable agriculture. The compound’s structural complexity and functional diversity make it a subject of interest in computational chemistry and AI-driven drug design, addressing common search queries like "novel heterocyclic compounds for drug development" and "triazole derivatives in agrochemicals."

The synthesis of CAS 1448050-56-3 typically involves multi-step reactions, including condensation and cyclization strategies, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its properties, ensuring compliance with regulatory standards. Its solubility, stability, and bioavailability are critical parameters evaluated during preclinical studies, reflecting the growing emphasis on ADMET profiling in modern pharmacology.

From an industrial perspective, N-(pyridin-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is often discussed in the context of patent literature and intellectual property, as its derivatives are frequently patented for therapeutic uses. Searches related to "pyridazine-based drug candidates" or "triazole-containing agrochemicals" highlight its commercial relevance. Additionally, its potential role in green chemistry initiatives—such as reducing synthetic waste—resonates with environmentally conscious research trends.

In summary, CAS 1448050-56-3 represents a promising compound at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with advancements in high-throughput screening and molecular modeling, position it as a key player in addressing global health and agricultural challenges. Future studies may focus on optimizing its pharmacokinetic properties and expanding its utility in bioconjugation and nanotechnology.